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Compound of Interest

Compound Name: Heptacosane, 14-bromo-

Cat. No.: B15460390

For Researchers, Scientists, and Drug Development Professionals
October 25, 2025

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and key properties of 14-bromo-heptacosane. Given the compound's specialized
nature, this document is intended to assist researchers, scientists, and professionals in drug
development in sourcing and utilizing this long-chain alkyl halide.

Commercial Availability

14-Bromo-heptacosane is a specialized chemical and is not readily available as a stock item
from major chemical suppliers. Extensive searches have revealed no commercial listings for
this specific compound. Therefore, researchers requiring 14-bromo-heptacosane will need to
obtain it through custom synthesis.

Several companies specialize in the custom synthesis of organic compounds and can be
contracted to produce 14-bromo-heptacosane. When requesting a quote, it is crucial to provide
the desired quantity, purity specifications, and a feasible synthetic route.

Table 1: Key Data for 14-Bromo-Heptacosane and its Precursor
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Ty 14-Brmeo-Heptacosane 14-Heptacosanol
(Predicted) (Precursor)

Molecular Formula C27HssBr C27Hs60

Molecular Weight 459.63 g/mol 396.73 g/mol

CAS Number Not assigned 32116-10-2[1]

Appearance Waxy solid (predicted) Solid[1]

Melting Point Not available 80-81 °C[1]

Boiling Point > 450 °C (predicted) Not available

Density ~1.0 g/cm? (predicted) Not available

Recommended Suppliers for Custom Synthesis

The following is a list of reputable companies with expertise in custom organic synthesis that
could be contracted to produce 14-bromo-heptacosane:

e Enamine

e OTAVAchemicals
» BioActs

o KareBay Biochem
» Life Chemicals

It is recommended to contact multiple suppliers to compare pricing, lead times, and synthesis
capabilities.

Proposed Synthesis of 14-Bromo-Heptacosane

The most direct and reliable method for synthesizing 14-bromo-heptacosane is through the
bromination of its corresponding alcohol precursor, 14-heptacosanol.
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Availability of Starting Material: 14-Heptacosanol

14-Heptacosanol is available from a limited number of specialized chemical suppliers.
Researchers can inquire with the following vendors regarding its availability and pricing:

Simson Pharma Limited

Sigma-Aldrich

MedChemExpress

Scientific Laboratory Supplies

Synthetic Pathway

The conversion of a secondary alcohol, such as 14-heptacosanol, to a secondary bromoalkane
can be achieved via a nucleophilic substitution reaction. A common and effective method
involves the use of phosphorus tribromide (PBrs).
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2. Add PBr3
- Cool in ice bath
- Slow, dropwise addition

3. Reaction
- Warm to RT, then reflux for 2-4h
- Monitor by TLC

4. Workup
- Cool to RT
- Quench with ice

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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